2-Bromo-5-cyano-3-nitrobenzenesulfonyl chloride
Description
2-Bromo-5-cyano-3-nitrobenzenesulfonyl chloride (CAS Number: 98130-55-3) is a chemical compound with the molecular formula C6H3BrClNO4S and a molecular weight of 300.51 g/mol . It is also known by other names, including 2-bromo-5-nitrobenzenesulfonyl chloride and 2-bromo-5-nitrobenzene-1-sulfonyl chloride .
Molecular Structure Analysis
The molecular structure of This compound consists of a benzene ring with substituents. The bromine atom (Br) is attached at position 2, while the cyano group (CN) and the nitro group (NO2) are positioned at positions 5 and 3, respectively. The sulfonyl chloride functional group (SO2Cl) is also present .
Physical and Chemical Properties Analysis
- Melting Point : Approximately 91-92°C (solvent: hexane) .
- Boiling Point : Predicted to be around 387.4°C .
- Density : Predicted density is 1.949 g/cm3 .
Properties
IUPAC Name |
2-bromo-5-cyano-3-nitrobenzenesulfonyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H2BrClN2O4S/c8-7-5(11(12)13)1-4(3-10)2-6(7)16(9,14)15/h1-2H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KCUVFGFWTPNPQD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1[N+](=O)[O-])Br)S(=O)(=O)Cl)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H2BrClN2O4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.52 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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